Cas no 5090-41-5 (9-Octadecenal)
9-Octadecenal structure
Product Name:9-Octadecenal
9-Octadecenal Chemical and Physical Properties
Names and Identifiers
-
- 9-Octadecenal
- Octadecenyl aldehyde
- AKOS030228184
- ZENZJGDPWWLORF-UHFFFAOYSA-N
- NS00096013
-
- Inchi: 1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h9-10,18H,2-8,11-17H2,1H3
- InChI Key: ZENZJGDPWWLORF-UHFFFAOYSA-N
- SMILES: O=CCCCCCCCC=CCCCCCCCC
Computed Properties
- Exact Mass: 266.26112
- Monoisotopic Mass: 266.260966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 7.2
Experimental Properties
- Density: 0.8410
- Melting Point: 33°C (estimate)
- Boiling Point: 362.6°C
- Flash Point: 183.8°C
- Refractive Index: 1.4558
- PSA: 17.07
- FEMA: 4059 | 9-OCTADECENAL
9-Octadecenal Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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